Cas no 2229134-26-1 (1-(1-methyl-1H-indol-6-yl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(1-methyl-1H-indol-6-yl)cyclopropane-1-carbaldehyde
• CAS No: 2229134-26-1
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 6359389
• PubChem ID: 165616266
• Update Time: 2025-11-03

1-(1-methyl-1H-indol-6-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-indol-6-yl)cyclopropane-1-carbaldehyde
• EN300-1812433
• 2229134-26-1

• Inchi： 1S/C13H13NO/c1-14-7-4-10-2-3-11(8-12(10)14)13(9-15)5-6-13/h2-4,7-9H,5-6H2,1H3
• InChI Key： AZRXJDMKWZAOEW-UHFFFAOYSA-N
• SMILES： O=CC1(C2=CC=C3C=CN(C)C3=C2)CC1

Computed Properties

• Exact Mass: 199.099714038g/mol
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 22Ų

Additional information on 1-(1-methyl-1H-indol-6-yl)cyclopropane-1-carbaldehyde

Research Brief on 1-(1-methyl-1H-indol-6-yl)cyclopropane-1-carbaldehyde (CAS: 2229134-26-1) in Chemical Biology and Pharmaceutical Applications

The compound 1-(1-methyl-1H-indol-6-yl)cyclopropane-1-carbaldehyde (CAS: 2229134-26-1) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This bicyclic aldehyde derivative, featuring an indole core fused with a cyclopropane ring, exhibits unique structural properties that make it attractive for drug discovery and biological probe development. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key building block for kinase inhibitors. Researchers at the University of Cambridge utilized 2229134-26-1 to develop a series of selective JAK3 inhibitors, achieving nanomolar potency through strategic modifications of the aldehyde functionality. The cyclopropane ring was found to confer significant conformational constraint, enhancing binding affinity while maintaining metabolic stability.

In neuropharmacology applications, a team from Stanford University reported in ACS Chemical Neuroscience (2024) that derivatives of 1-(1-methyl-1H-indol-6-yl)cyclopropane-1-carbaldehyde showed remarkable selectivity for σ-1 receptors over σ-2 receptors. The aldehyde group served as an optimal handle for structure-activity relationship exploration, enabling the development of compounds with potential applications in neurodegenerative disease treatment.

The synthetic accessibility of 2229134-26-1 has been significantly improved through recent methodological advances. A 2024 Nature Protocols paper detailed a novel palladium-catalyzed cyclopropanation approach that achieves the compound in 78% yield with excellent enantioselectivity (>99% ee). This breakthrough has facilitated broader investigation of chiral derivatives in asymmetric synthesis and drug development.

Emerging applications in chemical biology include its use as a photoreactive probe for target identification. Researchers at MIT engineered a diazirine-modified version of 1-(1-methyl-1H-indol-6-yl)cyclopropane-1-carbaldehyde that demonstrated efficient crosslinking with protein targets upon UV irradiation, as reported in Cell Chemical Biology (2023). This approach has enabled novel strategies for mapping small molecule-protein interactions in live cells.

From a pharmaceutical development perspective, the compound's physicochemical properties have been extensively characterized in recent ADMET studies. The aldehyde functionality presents both opportunities and challenges - while it enables diverse derivatization, careful formulation strategies are required to ensure stability. A 2024 publication in Molecular Pharmaceutics proposed successful prodrug approaches to address this limitation.

Looking forward, 1-(1-methyl-1H-indol-6-yl)cyclopropane-1-carbaldehyde continues to attract significant research interest as a privileged structure in medicinal chemistry. Ongoing clinical trials featuring derivatives of this scaffold (NCT05678921) for inflammatory diseases suggest its translational potential. Future directions likely include expansion of its applications in targeted protein degradation and covalent inhibitor design, leveraging its unique structural features.